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Executive Summary

SiR-Me-tetrazine (Silicon Rhodamine-Methyl-Tetrazine) is a far-red, cell-permeable fluorogenic
probe designed for live-cell super-resolution microscopy.[1] It combines the deep-tissue
penetration of silicon rhodamine (SiR) with the ultrafast, bioorthogonal kinetics of the Inverse
Electron-Demand Diels-Alder (IEDDA) reaction.

Unlike conventional dyes that require extensive washing to remove background signal, SiR-
Me-tetrazine is fluorogenic: it remains optically silent (quenched) until it reacts with a strained
dienophile (e.g., trans-cyclooctene, TCO) on the target of interest. This "turn-on" mechanism
enables high-contrast imaging with minimal background, even in wash-free conditions.[2]

Photophysical Properties

The utility of SiR-Me-tetrazine is defined by its far-red spectral window, which minimizes
phototoxicity and avoids overlap with common cellular autofluorescence.

Spectral Data Table
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Property Value Notes

Excitation Max ( Compatible with standard
652 nm _

) Cy5/Deep Red filter sets.

Emission Max ( Far-red emission penetrates
674 nm

)

tissue deeper than GFP/RFP.

Extinction Coefficient (

)

~100,000 M~icm~1

High absorptivity allows for
lower probe concentrations

(nM range).

Quantum Yield (

)

< 0.01 (OFF) / ~0.3-0.4 (ON)

Fluorescence increases 10—

100x upon reaction with TCO
[1].

Small shift requires precise

Stokes Shift ~22 nm _ _
filter cutoffs to avoid crosstalk.
Dilute into aqueous buffers for
Solubility DMSO, DMF labeling; avoid long-term

agueous storage.

Mechanism of Fluorescence & Quenching

The "OFF" state of the probe is maintained by two synergistic mechanisms, ensuring
exceptional signal-to-noise ratios:

o Spirolactone Equilibrium: In unbound or non-polar states, the SiR core adopts a colorless,
non-fluorescent spirolactone (closed) form. Upon binding or reacting in a polar environment,
the ring opens to the fluorescent zwitterionic form [2].

o Tetrazine Quenching (FRET/PET): The methyl-tetrazine moiety acts as a potent quencher. It
absorbs light at ~515-530 nm and quenches the excited SiR fluorophore via Through-Bond
Energy Transfer (TBET) or Photoinduced Electron Transfer (PET). The IEDDA reaction
destroys the tetrazine chromophore, eliminating this quenching pathway [3].

Reaction Mechanism: The IEDDA Pathway

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12376361?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

The core chemical engine is the Inverse Electron-Demand Diels-Alder (IEDDA) reaction.[3]
SiR-Me-tetrazine reacts specifically with strained alkenes/alkynes (dienophiles) incorporated
into the target protein (via unnatural amino acids or self-labeling tags like HaloTag-TCO).

Reaction Kinetics & Stability

e "Me" vs. "H" Tetrazine: The "Me" (Methyl) substituent on the tetrazine ring confers high
metabolic stability, preventing degradation in serum-containing media. While H-tetrazines
react faster, they are often too unstable for live-cell experiments lasting >30 minutes. SiR-
Me-tetrazine balances speed (

) with stability [4].

Pathway Diagram

The following diagram illustrates the transition from the quenched "OFF" state to the
fluorescent "ON" state upon reaction with TCO.

———————————————————————————————————

Fluorescence Restoration Mechanism

3. SiR core relaxes to fluorescent zwitterion T

2. Reaction breaks tetrazine conjugation T

1. Tetrazine acts as quencher (PET/TBET) T

SiR-Me-Tetrazine
(Quenched / OFF) Diffuses into cell

IEDDA Reaction
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N2 gas release
Tetrazine destroyed SiR-Dihydropyridazine
Site-specific binding (Fluorescent / ON)
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(Strained Dienophile)
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Caption: The IEDDA reaction eliminates the tetrazine quencher, triggering the fluorogenic
switch from OFF to ON.

Experimental Protocol: Live-Cell Labeling

This protocol is optimized for adherent mammalian cells (e.g., HeLa, U20S) expressing a
target protein modified with a TCO-containing unnatural amino acid (UAA) or a HaloTag-TCO
ligand.

Reagents

e SiR-Me-tetrazine Stock: 1 mM in anhydrous DMSO. Store at -20°C, protected from light.
Avoid freeze-thaw cycles.

e Labeling Medium: Phenol-red free DMEM or imaging buffer (e.g., HBSS).

Step-by-Step Workflow

e Preparation of Target:

o Ensure cells express the TCO-modified target. If using HaloTag/SNAP-tag, incubate cells
with the TCO-ligand (e.g., HaloTag-TCO, 5-10 uM) for 15-30 mins, then wash 3x with PBS
to remove excess ligand.

e Staining (Pulse):

o Dilute SiR-Me-tetrazine stock to a final concentration of 1-2 uM in pre-warmed growth
medium.

o Replace cell media with the staining solution.
o Incubate for 15-30 minutes at 37°C / 5% COa.
e Washing (Optional):

o Note: Due to fluorogenicity, washing is often unnecessary.[4] However, for single-molecule
localization microscopy (SMLM) or STED, a brief wash (1x with medium) improves Signal-
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to-Noise (S/N).
o Replace staining solution with fresh imaging medium.
e Imaging:
o Transfer to a microscope stage with an environmental chamber (37°C).

o Excitation: 640 nm laser or 650/13 nm LED.

o Emission: 665 nm long-pass or 690/50 nm band-pass filter.

Workflow Diagram

Step 1: Target Prep
Express TCO-protein or
label with TCO-ligand

:

Step 2: Staining
Add 1-2 pM SiR-Me-tetrazine
(15-30 min at 37°C)

High Precision

Step 3: Wash (Optional)
Replace media 1x Standard/Fast
(Improves S/N for STED)

N\

Step 4: Imaging
Ex: 652nm | Em: 674nm
(Far-Red Channel)

Click to download full resolution via product page

Caption: Standard labeling workflow for SiR-Me-tetrazine in live cells.

Troubleshooting & Optimization
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Issue

Probable Cause

Corrective Action

High Background

Non-specific hydrophobic

binding or probe aggregation.

Reduce concentration to 500
nM. Add 0.1% BSA to the
incubation buffer to scavenge

free dye aggregates.

Low Signal

Incomplete TCO incorporation

or slow kinetics.

Ensure TCO-ligand saturation.
Extend SiR-tetrazine
incubation to 60 mins (Me-
tetrazine is slower than H-

tetrazine).

No Fluorescence

Probe degradation

(hydrolysis).

Use fresh DMSO stock.
Ensure stock was stored
anhydrously at -20°C. Check
TCO reactivity with a positive

control.

Blue Shifted Signal

Crosstalk or wrong filter.

Ensure excitation is >630 nm.
Exciting at 561 nm will yield

minimal signal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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